2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide

• Molecular Formula: C21H21Cl2N5O3S
• Molecular Weight: 494.4 g/mol
• IUPAC Name: 2,4-dichloro-N-[[4-ethyl-5-[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C21H21Cl2N5O3S/c1-3-28-18(11-24-20(30)14-9-8-13(22)10-15(14)23)26-27-21(28)32-12-19(29)25-16-6-4-5-7-17(16)31-2/h4-10H,3,11-12H2,1-2H3,(H,24,30)(H,25,29)
• InChI Key: COIVLNDTBMGBDN-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2OC)CNC(=O)C3=C(C=C(C=C3)Cl)Cl

Description

2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide, also known as ETB, is a chemical compound that has been extensively studied for its potential applications in scientific research. ETB is a triazole-based compound that has been synthesized through a series of chemical reactions. The compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes that are involved in the inflammatory response. Additionally, 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has been found to disrupt the cell wall of certain fungi and bacteria, leading to their death.
Biochemical and Physiological Effects:
2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has been found to exhibit a range of biochemical and physiological effects. The compound has been shown to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases. Additionally, 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has been found to have antifungal and antibacterial properties, which could make it a potential treatment for infectious diseases. 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has also been found to have antioxidant properties, which could make it a potential treatment for oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide in lab experiments is that the compound has been extensively studied and its properties are well understood. Additionally, 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide is relatively easy to synthesize, making it a readily available compound for research. However, one of the limitations of using 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide in lab experiments is that the compound is relatively unstable and can degrade over time.

Future Directions

There are several potential future directions for research involving 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide. One area of research could focus on the development of 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide-based treatments for inflammatory diseases. Additionally, further research could be done to explore the potential of 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide as a treatment for infectious diseases. Another area of research could focus on the development of 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide-based treatments for oxidative stress-related diseases. Overall, the potential applications of 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide in scientific research are vast and warrant further investigation.

Synthesis Methods

2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has been synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis starts with the reaction of 2,4-dichlorobenzoyl chloride with 4-ethyl-5-mercapto-1,2,4-triazole-3-carboxylic acid, which results in the formation of 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-hydroxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide. This intermediate compound is then reacted with methoxyamine hydrochloride, which leads to the formation of 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide.

Scientific Research Applications

2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has been extensively studied for its potential applications in scientific research. The compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research. 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has been shown to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases. Additionally, 2,4-dichloro-N-{[4-ethyl-5-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has been found to have antifungal and antibacterial properties, which could make it a potential treatment for infectious diseases.